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Compound of Interest

Compound Name: Okilactomycin

Cat. No.: B1677195 Get Quote

Introduction

Bacterial RNA polymerase (RNAP) is a proven and essential target for the development of

broad-spectrum antibacterial agents.[1][2] The enzyme's highly conserved structure among

bacterial species provides a basis for broad-spectrum activity, while its divergence from

eukaryotic RNAPs allows for therapeutic selectivity.[2] Okilactomycin is investigated as an

inhibitor of bacterial transcription, the fundamental process of synthesizing RNA from a DNA

template. This process is broadly divided into initiation, elongation, and termination phases.[3]

In vitro transcription assays are crucial biochemical tools used to identify and characterize

inhibitors like Okilactomycin that target bacterial RNAP at any of these stages.[4]

Mechanism of Action: Inhibition of RNAP Clamp Closure

Okilactomycin is hypothesized to function by targeting the "switch region" of the bacterial RNA

polymerase.[1] This region acts as a hinge for the RNAP "clamp," a mobile structural element

of the β' subunit that must close over the DNA template to form a stable, processive elongation

complex.[5][6]

The transcription initiation process involves several key steps:

RNAP holoenzyme binds to the promoter DNA to form a closed complex (RPc), where the

clamp is predominantly open.[5]
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The DNA is loaded into the RNAP active-center cleft and unwound, forming the open

complex (RPo).[5]

This DNA loading triggers the closure of the clamp, locking the DNA in place and ensuring

the high stability and processivity of the transcription elongation complex.[5][7]

Okilactomycin is thought to bind to the switch region, sterically preventing the clamp from

closing. This "hinge jamming" mechanism traps the RNAP in an open, unstable state, which

inhibits the transition to a productive elongation complex and ultimately blocks RNA synthesis.

[5]
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Mechanism of Okilactomycin Action
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Experimental Workflow: In Vitro Transcription Assay

1. Prepare Master Mix
(Buffer, NTPs, DNA Template)

2. Aliquot Master Mix

3. Add Okilactomycin
(Varying Concentrations)

4. Add RNAP Holoenzyme
(Start Reaction)

5. Incubate
(37°C for 30-60 min)

6. Terminate Reaction
(Add Stop Solution)

7. Analyze Products
(Denaturing PAGE)

8. Quantify & Calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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